Cas no 82511-51-1 (1H-Pyrrole, 3-[(phenylmethyl)thio]-)
![1H-Pyrrole, 3-[(phenylmethyl)thio]- structure](https://www.kuujia.com/scimg/cas/82511-51-1x500.png)
82511-51-1 structure
Product name:1H-Pyrrole, 3-[(phenylmethyl)thio]-
1H-Pyrrole, 3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 3-[(phenylmethyl)thio]-
- 3-benzylsulfanyl-1H-pyrrole
- 3-(Benzylsulfanyl)-1H-pyrrole
- DTXSID20509909
- 82511-51-1
-
- Inchi: InChI=1S/C11H11NS/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11/h1-8,12H,9H2
- InChI Key: MMSVVRAEKZUQGT-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CSC2=CNC=C2
Computed Properties
- Exact Mass: 189.06122053g/mol
- Monoisotopic Mass: 189.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.1Ų
1H-Pyrrole, 3-[(phenylmethyl)thio]- Related Literature
-
Chunqian Zhang,Fan Yang,Dalin Zhang,Xu Zhang,Chunlai Xue,Yuhua Zuo,Chuanbo Li,Buwen Cheng,Qiming Wang RSC Adv., 2015,5, 15940-15943
-
Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
-
Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
-
Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
-
Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
-
8. A broad-spectral-response perovskite photodetector with a high on/off ratio and high detectivity†Yisen Wang,Ningli Chen,Zhiwei Huang,Zhenwei Ren,Hui Li,Tao Lin,Cheng Li Mater. Chem. Front., 2018,2, 1847-1852
-
Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
-
Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
82511-51-1 (1H-Pyrrole, 3-[(phenylmethyl)thio]-) Related Products
- 1805128-82-8(Ethyl 3-aminomethyl-4-bromo-2-cyanophenylacetate)
- 326884-90-6(N-(2,5-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)
- 2138421-45-9([(2-Bromo-5-nitrophenyl)methyl](methyl)propylamine)
- 618873-72-6(4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one)
- 1189461-82-2((3-methylphenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)
- 2296292-01-6((2,3-Dibromophenyl)methanesulfonyl fluoride)
- 2222553-85-5(1,3,2-Dioxaborolane, 2-[2-(1,1-difluoroethyl)-4-fluorophenyl]-4,4,5,5-tetramethyl-)
- 1904024-99-2(1-{3-[(5-Bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-3,3,3-trifluoropropan-1-one)
- 562792-68-1(6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)
- 1560052-87-0(4-(butan-2-yl)pyrrolidin-3-ol)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
